Cas no 112611-91-3 (Benzene, 4-chloro-1-fluoro-2-(1-methylethyl)-)

• Product Name: Benzene, 4-chloro-1-fluoro-2-(1-methylethyl)-
• CAS No: 112611-91-3
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 3619375
• PubChem ID: 58799044
• Update Time: 2025-06-08

Benzene, 4-chloro-1-fluoro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-fluoro-2-(1-methylethyl)-
• AMBERMOLTECH MPE-1415410
• GS2628
• 4-chloro-1-fluoro-2-(propan-2-yl)benzene
• 112611-91-3
• 4-chloro-1-fluoro-2-isopropylbenzene
• SCHEMBL421842
• EN300-692074

• Inchi： 1S/C9H10ClF/c1-6(2)8-5-7(10)3-4-9(8)11/h3-6H,1-2H3
• InChI Key： SPOUQQVCENNDQD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C)C)F

Computed Properties

• Exact Mass: 172.0455062g/mol
• Monoisotopic Mass: 172.0455062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzene, 4-chloro-1-fluoro-2-(1-methylethyl)-

Professional Introduction to Benzene, 4-chloro-1-fluoro-2-(1-methylethyl) (CAS No. 112611-91-3)

Benzene, 4-chloro-1-fluoro-2-(1-methylethyl), with the chemical formula C₈H₉ClF, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 112611-91-3, has garnered attention due to its unique structural properties and potential applications in the development of novel pharmaceutical agents. The presence of both chloro and fluoro substituents, along with a tert-butyl group, makes this molecule a versatile intermediate in synthetic chemistry.

The structural configuration of Benzene, 4-chloro-1-fluoro-2-(1-methylethyl) imparts distinct electronic and steric characteristics that influence its reactivity and interaction with biological targets. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity in drug molecules. Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing the pharmacological properties of small-molecule drugs, making this compound a subject of considerable interest in medicinal chemistry.

In the realm of pharmaceutical innovation, the synthesis and functionalization of such heterocyclic compounds have opened new avenues for drug discovery. The tert-butyl group at the 2-position not only influences the conformational flexibility of the molecule but also serves as a handle for further derivatization. This flexibility is crucial for designing molecules that can effectively interact with biological receptors, a key consideration in the development of therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of Benzene, 4-chloro-1-fluoro-2-(1-methylethyl) with various biological targets. These computational studies have been complemented by experimental investigations, which have provided insights into the compound's potential as a lead structure for drug development. For instance, virtual screening techniques have identified this compound as a promising candidate for further optimization towards targeting specific enzymes or receptors involved in diseases such as cancer and inflammatory disorders.

The role of fluorine in pharmaceuticals extends beyond mere electronic effects; it also influences solubility, bioavailability, and pharmacokinetic profiles. The introduction of fluorine atoms into aromatic rings has been shown to increase metabolic stability by resisting degradation by cytochrome P450 enzymes. This property is particularly valuable in extending the half-life of drugs and improving their overall efficacy. The unique combination of substituents in Benzene, 4-chloro-1-fluoro-2-(1-methylethyl) makes it an attractive scaffold for developing next-generation therapeutics that exhibit enhanced pharmacological profiles.

Synthetic methodologies for constructing complex molecules like Benzene, 4-chloro-1-fluoro-2-(1-methylethyl) have seen significant advancements over recent years. Modern synthetic strategies often employ transition metal-catalyzed reactions, which offer high selectivity and efficiency. These methods have enabled the rapid assembly of intricate molecular architectures while minimizing side reactions. The development of novel catalytic systems has further streamlined the synthesis process, making it more accessible for industrial-scale production.

The application of green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing environmentally benign synthetic routes that reduce waste and energy consumption. For example, catalytic hydrogenation techniques have been employed to introduce fluorine atoms into aromatic systems with minimal environmental impact. Such sustainable approaches align with global efforts to promote responsible chemical manufacturing practices.

In conclusion, Benzene, 4-chloro-1-fluoro-2-(1-methylethyl) (CAS No. 112611-91-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for developing novel drug candidates. The ongoing research in this area continues to uncover new possibilities for leveraging this compound's properties to address various therapeutic challenges.